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Compound of Interest

Compound Name: Hydroxy-PEG6-acid

Cat. No.: B608015

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Hydroxy-PEG6-acid (CAS
Number 1347750-85-9), a heterobifunctional polyethylene glycol (PEG) linker. It is designed to
furnish researchers, chemists, and drug development professionals with the essential technical
data, experimental methodologies, and conceptual frameworks required for its effective
application in advanced biomedical research, particularly in the fields of bioconjugation,
antibody-drug conjugates (ADCSs), and proteolysis-targeting chimeras (PROTACS).

Core Compound Information

Hydroxy-PEG6-acid, systematically named 1-hydroxy-3,6,9,12,15,18-hexaoxahenicosan-21-
oic acid, is a monodisperse PEG derivative featuring a terminal hydroxyl (-OH) group and a
terminal carboxylic acid (-COOH) group separated by a six-unit ethylene glycol chain.[1][2][3]
This bifunctional nature allows for the sequential or orthogonal conjugation of two different
molecules, making it an invaluable tool in the construction of complex bioconjugates. The
hydrophilic PEG spacer enhances the solubility and biocompatibility of the resulting conjugates.

[2]3]

Physicochemical and Safety Data

The following table summarizes the key quantitative and safety information for Hydroxy-PEG6-
acid.
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Property Value Reference(s)
CAS Number 1347750-85-9
Molecular Formula C15H3009
Molecular Weight 354.39 g/mol
OH-PEG6-COOH, Hydroxyl-
Synonyms PEG6-Acid, HO-PEG6-
CH2CH2COOH
Purity =95%
Appearance Solid powder

Storage Conditions

-20°C or -5°C, keep dry and

protected from sunlight.

GHS Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

Key Applications and Mechanism of Action

Hydroxy-PEG6-acid is predominantly utilized as a linker in the synthesis of complex

therapeutic and diagnostic agents. Its primary applications are in the development of ADCs and

PROTACSs.

¢ Antibody-Drug Conjugates (ADCSs): In ADCs, the linker connects a cytotoxic payload to a

monoclonal antibody. The PEG component can improve the ADC's pharmacokinetic profile

by increasing its solubility and stability.

o« PROTACs: PROTACSs are heterobifunctional molecules that induce the degradation of

specific target proteins. Hydroxy-PEG6-acid serves as the linker connecting a ligand that

binds to the target protein and another ligand that recruits an E3 ubiquitin ligase. This

proximity induces the ubiquitination of the target protein, marking it for destruction by the

cell's ubiquitin-proteasome system.
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The diagram below illustrates the general mechanism of action for a PROTAC molecule.
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1. Reagent Preparation

Dissolve Prepare fresh Dissolve
Hydroxy-PEG6-acid EDC/NHS solution Amine-Molecule

2. Activ%ion Step

Mix Hydroxy-PEG6-acid
with EDC and NHS

Incubate 15-30 min
at Room Temp

3. Canjugation $tep

Add activated PEG
to Amine-Molecule

Incubate 2h (RT)
or overnight (4°C)

4. Finalization

Quench Reaction
(e.q., Tris buffer)

Purify Conjugate
(e.g., HPLC, Dialysis)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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